Cas no 2580218-13-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2580218-13-7
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 6129611
• PubChem ID: 165892673
• Update Time: 2025-10-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2580218-13-7
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]pyrimidine-4-carboxylic acid
• EN300-7542431
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C22H19N3O4/c26-21(27)19-9-11-23-20(25-19)10-12-24-22(28)29-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-9,11,18H,10,12-13H2,(H,24,28)(H,26,27)
• InChI Key： XADQGCVVRPZFSW-UHFFFAOYSA-N
• SMILES： O(C(NCCC1N=CC=C(C(=O)O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 646.3±40.0 °C(Predicted)
• pka: 2.85±0.10(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

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